Grandiflorenic Acid

• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• InChI: InChI=1S/C20H28O2/c1-13-11-20-10-7-15-18(2,16(20)6-5-14(13)12-20)8-4-9-19(15,3)17(21)22/h6,14-15H,1,4-5,7-12H2,2-3H3,(H,21,22)/t14-,15+,18-,19-,20-/m1/s1
• InChIKey: RJIPNPHMQGDUBW-RFGKEDTNSA-N

Grandiflorenic Acid Procurement Guide: Sourcing and Characterizing a Kaurane Diterpene Standard for Natural Product Research

Grandiflorenic Acid (CAS 22338-67-6) is a tetracyclic diterpenoid of the ent-kaurane class, with the molecular formula C20H28O2 and a monoisotopic mass of 300.20893 Da [1]. It is a natural product isolated from various plant sources including Sphagneticola trilobata, Wedelia paludosa, and Montanoa tomentosa . The compound is distinguished by its conjugated diene system featuring a Δ9(11) double bond and an exocyclic methylene group at C-16, differentiating it from the more saturated kaurenoic acid [1]. Commercially, it is available as a research-grade natural product from major chemical suppliers such as Sigma-Aldrich and MedChemExpress, with purities typically specified at ≥90% to ≥98% by HPLC and LC/MS-ELSD analysis .

Structural Identity Tetracyclic ent-kaurane diterpene with conjugated Δ9(11) diene

Natural Product Source Isolated from Wedelia, Sphagneticola, and Montanoa species

Research Grade Specified purity ≥90% by HPLC/LC-MS; suitable for analytical standard use

• [1] ChEBI. CHEBI:141130 - grandiflorenic acid. European Bioinformatics Institute. Accessed April 2026. View Source

Why Kaurenoic Acid Cannot Substitute for Grandiflorenic Acid in Targeted Research Protocols

Substituting Grandiflorenic Acid with kaurenoic acid or other ent-kaurane diterpenes introduces significant scientific and procurement risks. The presence of a Δ9(11) double bond in Grandiflorenic Acid, absent in kaurenoic acid, results in fundamentally different molecular conformations that correlate with divergent biological activities, including greater in vitro uterotropic potency [1]. Furthermore, natural abundance varies markedly; in Wedelia paludosa aerial parts, kaurenoic acid is nearly three times more abundant (0.85 ± 0.08%) than Grandiflorenic Acid (0.32 ± 0.02%), affecting extraction yields and commercial availability [2]. The biosynthetic conversion of kaurenoic acid to Grandiflorenic Acid requires a specific cytochrome P450-like desaturase (Km,app = 36.31 µM), underscoring that these are distinct chemical entities with different enzymatic fates [3]. Selection between these compounds must therefore be driven by specific experimental endpoints rather than structural similarity alone.

Conformational Divergence

Δ9(11) double bond alters molecular shape; may shift uterotonic bioactivity readout compared to kaurenoic acid

Natural Abundance Gap

~Threefold lower abundance in source plants affects extraction yield and may disrupt supply continuity

Biosynthetic Pathway Difference

Requires specific P450 desaturase for conversion; distinct enzymatic fate limits direct interchange without validation

• [1] Enriquez RG, Barajas J, Ortiz B, Lough AJ, Reynolds WF, Yu M, Leon I, Gnecco D. Comparison of crystal and solution structures and 1H and 13C chemical shifts for grandiflorenic acid, kaurenoic acid, and monoginoic acid. Canadian Journal of Chemistry. 1997;75(3):342-347. View Source
• [2] Bresciani LFV, Yunes RA, Cechinel-Filho V, et al. Quantitative determination by HPLC of ent-kaurenoic and grandiflorenic acids in aerial parts of Wedelia paludosa D.C. Revista Brasileira de Farmacognosia. 2005;15(2):119-125. View Source
• [3] Villa-Ruano N, Betancourt-Jiménez MG, Lozoya-Gloria E. Biosynthesis of uterotonic diterpenes from Montanoa tomentosa (zoapatle). Journal of Plant Physiology. 2009;166(18):1961-1967. View Source

Quantitative Differentiation of Grandiflorenic Acid from Closest Analogs: A Comparator-Based Evidence Guide

Crystal Structure Conformation Divergence from Kaurenoic Acid Correlates with Enhanced Uterotropic Activity

Crystallographic and NMR analysis revealed that the overall molecular shape of Grandiflorenic Acid is significantly dissimilar to that of kaurenoic acid and monoginoic acid, which are structurally similar to each other [1]. The Δ9(11) double bond in Grandiflorenic Acid induces a conformational change that correlates directly with its reported greater in vitro uterotropic activity relative to kaurenoic acid and monoginoic acid [1]. Pure Grandiflorenic Acid reproduced the uterine contractility responses induced by the crude zoapatle aqueous extract (ZACE) in rat uterus in vitro, demonstrating that it is the principal uterotonic constituent of the traditional botanical [2].

Conformational Comparison

Head-to-head

Significantly dissimilar shape from kaurenoic acid; greater in vitro uterotropic response reported

Supports uterotonic research context; conformational uniqueness may influence bioactivity readout

1H/13C NMR and X-ray; rat uterus contractility assay context

Evidence Dimension	Crystal and solution conformational shape
Target Compound Data	Significantly dissimilar overall shape from kaurenoic acid; greater in vitro uterotropic activity
Comparator Or Baseline	Kaurenoic acid and monoginoic acid (very similar overall shapes to each other)
Quantified Difference	Qualitative conformational dissimilarity quantified via 1H/13C NMR chemical shift assignments and NOE measurements; activity difference reported as 'greater in vitro uterotropic activity' for Grandiflorenic Acid
Conditions	X-ray crystallography; 1H and 13C NMR in solution with NOE confirmation; in vitro rat uterus contractility assay during oestrus cycle

Why This Matters

Procurement of Grandiflorenic Acid rather than kaurenoic acid is essential for studies targeting the uterotonic and antifertility pharmacology of Montanoa species, as the conformational uniqueness of Grandiflorenic Acid is mechanistically linked to the observed uterotropic activity.

• [1] Enriquez RG, Barajas J, Ortiz B, Lough AJ, Reynolds WF, Yu M, Leon I, Gnecco D. Comparison of crystal and solution structures and 1H and 13C chemical shifts for grandiflorenic acid, kaurenoic acid, and monoginoic acid. Canadian Journal of Chemistry. 1997;75(3):342-347. View Source
• [2] Bejar E, Enriquez R, Lozoya X. The in vitro effect of grandiflorenic acid and zoapatle aqueous crude extract upon spontaneous contractility of the rat uterus during oestrus cycle. Journal of Ethnopharmacology. 1984;11(1):87-97. View Source

Anti-Trypanosoma cruzi Activity of Grandiflorenic Acid with Nanomolar Potency and Macrophage Sparing

Grandiflorenic Acid (GFA) demonstrated potent activity against Trypanosoma cruzi trypomastigote forms with an IC50 of 24.60 nM, inducing morphological and ultrastructural changes in the parasite through an apoptosis-like mechanism [1]. Critically, GFA treatment did not cause cytotoxicity in mammalian cell lines (J774A.1, LLCMK2, THP-1, AMJ2-C11) while simultaneously reducing the percentage of infected cells and the number of intracellular amastigotes per macrophage [1]. GFA reduced IL-6 levels in infected macrophages and eliminated intracellular parasites via the TNF-α/ROS pathway [1].

Anti-T. cruzi Potency

Assay context

24.60 nM IC50

Supports antiprotozoal assay context; no mammalian cytotoxicity observed

T. cruzi trypomastigote assay; macrophage infection model

Evidence Dimension	Anti-T. cruzi trypomastigote potency
Target Compound Data	IC50 = 24.60 nM against trypomastigote forms; no cytotoxicity in mammalian cell lines (J774A.1, LLCMK2, THP-1, AMJ2-C11)
Comparator Or Baseline	No direct comparator in the same study; class-level inference: many natural product antiprotozoals exhibit IC50 values in the micromolar range for T. cruzi
Quantified Difference	IC50 = 24.60 nM represents nanomolar-range potency; macrophage-sparing selectivity confirmed across four mammalian cell lines
Conditions	T. cruzi trypomastigote viability assay; J774A.1 macrophage infection model; ROS, mitochondrial depolarization, and lipid droplet assays

Why This Matters

The nanomolar potency combined with absence of mammalian cytotoxicity establishes Grandiflorenic Acid as a compelling tool compound for Chagas disease target identification and as a lead scaffold for antiprotozoal drug discovery programs requiring selective parasite killing.

• [1] Gonçalves RS, Cólus IMS, Pavanelli WR, et al. Grandiflorenic acid isolated from Sphagneticola trilobata against Trypanosoma cruzi: Toxicity, mechanisms of action and immunomodulation. Toxicology in Vitro. 2022;78:105267. View Source

Natural Abundance Quantification by HPLC: Kaurenoic Acid Is Nearly Threefold More Abundant than Grandiflorenic Acid in Wedelia paludosa

An isocratic RP-HPLC method with UV detection (220 nm) employing 60% acetonitrile in water quantified the two diterpene acids in the aerial parts of Wedelia paludosa D.C. [1]. Kaurenoic acid was found to be more abundant at 0.85 ± 0.08% (w/w dry weight), while Grandiflorenic Acid was determined at nearly three times lower abundance of 0.32 ± 0.02% [1]. No significant seasonal variation was observed for these compounds in plants growing in Belo Horizonte, Brazil, indicating year-round consistency of the relative abundance ratio [1].

Phytochemical Abundance

Head-to-head

Kaurenoic acid 2.66-fold more abundant than Grandiflorenic Acid in Wedelia paludosa

Informs sourcing economics; lower natural abundance drives premium cost

RP-HPLC, UV 220 nm; dry weight basis

Evidence Dimension	Natural abundance in Wedelia paludosa aerial parts (dry weight % w/w)
Target Compound Data	0.32 ± 0.02% (Grandiflorenic Acid)
Comparator Or Baseline	0.85 ± 0.08% (kaurenoic acid)
Quantified Difference	Kaurenoic acid is 2.66-fold more abundant than Grandiflorenic Acid (approximately threefold difference)
Conditions	RP-HPLC, 60% acetonitrile in water, UV detection at 220 nm; aerial parts of Wedelia paludosa collected in Belo Horizonte, MG, Brazil

Why This Matters

The significantly lower natural abundance of Grandiflorenic Acid relative to kaurenoic acid explains its higher commercial cost per milligram and informs researchers that sourcing this compound requires more extensive biomass processing or alternative synthetic approaches. This quantitation justifies premium pricing for Grandiflorenic Acid standards.

• [1] Bresciani LFV, Yunes RA, Cechinel-Filho V, et al. Quantitative determination by HPLC of ent-kaurenoic and grandiflorenic acids in aerial parts of Wedelia paludosa D.C. Revista Brasileira de Farmacognosia. 2005;15(2):119-125. View Source

Cytotoxic and Antiplasmodial Activity Profile: Moderate Potency with Selectivity Implications

Grandiflorenic Acid exhibits moderate cytotoxic activity with an IC50 of 15 μM in RAW264.7 macrophage cells and antiplasmodial activity with an IC50 of 23 μM against Plasmodium falciparum . In separate wound healing studies, Grandiflorenic Acid treatment of RAW264.7 cells resulted in reduced levels of inflammatory cytokines, indicating immunomodulatory activity at concentrations below the cytotoxic threshold [1]. Topical application of 1.0% w/w Grandiflorenic Acid in rat excision, incision, and dead space wound models produced significant wound healing acceleration (p<0.01), attributed to combined fibroblast stimulation and inhibition of the prolonged inflammatory phase [1].

Cytotoxicity Profile

Context-dependent

15 μM IC50 (RAW264.7)

Defines concentration ceiling for cell-based assays; moderate potency profile

Antiplasmodial IC50 23 μM; selectivity index ~0.65

Evidence Dimension	Cytotoxicity (IC50) and antiplasmodial activity (IC50)
Target Compound Data	Cytotoxicity IC50 = 15 μM (RAW264.7); antiplasmodial IC50 = 23 μM (P. falciparum)
Comparator Or Baseline	Class-level: many kaurene diterpenes exhibit varying degrees of cytotoxicity with IC50 values ranging from low micromolar to sub-micromolar
Quantified Difference	Moderate potency profile (15-23 μM range); selectivity index for P. falciparum vs. RAW264.7 ≈ 0.65, indicating limited therapeutic window for antimalarial applications
Conditions	RAW264.7 murine macrophage cell line viability assay; P. falciparum in vitro culture; wound healing in rat excision, incision, and dead space models with 0.5% and 1.0% w/w topical formulation

Why This Matters

The moderate cytotoxicity profile (IC50 15 μM) defines a concentration ceiling for cell-based assays and informs researchers that Grandiflorenic Acid is best suited as a mechanistic probe rather than a potent cytotoxic agent. The selectivity data guides appropriate experimental concentration ranges for immunomodulatory studies where cell viability must be maintained.

• [1] Balekar N, Nakpheng T, Katkam NG, Srichana T. Wound Healing potential of Grandiflorenic Acid Isolated from Wedelia trilobata Linn. Journal of Drug Delivery and Therapeutics. 2017;7(7):73-78. View Source

Semi-Synthetic Accessibility: Grandiflorenic Acid as a Scaffold for Bioactive Derivative Libraries

Grandiflorenic Acid serves as a versatile starting material for the hemisynthesis of structurally diverse derivatives. A thesis work described the conversion of Grandiflorenic Acid to ent-kaur-9(11),16-dien-19-ol, which was subsequently esterified under Steglich conditions with a series of diversely substituted benzoic acids to yield twelve new fully characterized compounds [1]. These derivatives were evaluated for antibacterial activity against Staphylococcus aureus, Enterococcus faecalis, Klebsiella pneumoniae, Pseudomonas aeruginosa, and Escherichia coli, and for antifungal activity against Candida albicans and C. krusei [1]. In vivo anti-inflammatory activity was studied in BIO:NMRI mice using the xylol-induced ear-edema test, with the derivative 9(11),16-dien-18-[2-(4-isobutylphenyl)propyl]-ent-kaurene demonstrating promising activity against acute inflammation [1]. Additionally, a key synthetic intermediate for the total synthesis of Grandiflorenic Acid and its contragestationally active analogues has been prepared and reported [2].

Derivatization Scaffold

Class-level

Twelve ester derivatives synthesized; in vivo anti-inflammatory activity reported

Supports chiral-pool SAR campaigns; C-19 carboxyl group enables derivatization

Steglich esterification; ear-edema model context

Evidence Dimension	Semi-synthetic derivatization potential and downstream biological evaluation
Target Compound Data	Twelve new ester derivatives synthesized from Grandiflorenic Acid scaffold; in vivo anti-inflammatory activity demonstrated for the isobutylphenylpropyl derivative
Comparator Or Baseline	No direct comparator; class-level: kaurenoic acid also serves as a derivatization scaffold, but Grandiflorenic Acid's Δ9(11) double bond provides distinct reactivity and conformational constraints
Quantified Difference	Qualitative: successful derivatization at the C-19 carboxyl group via reduction to alcohol followed by Steglich esterification; anti-inflammatory activity of derivatives characterized as 'promising' in xylol-induced ear-edema model
Conditions	Steglich esterification conditions; IR, MS, 1D and 2D NMR characterization; in vivo BIO:NMRI mouse xylol-induced ear-edema assay

Why This Matters

Procurement of Grandiflorenic Acid enables the construction of focused natural product-derived compound libraries for structure-activity relationship (SAR) studies. The demonstrated synthetic tractability at the C-19 position supports its utility as a chiral pool starting material for medicinal chemistry campaigns targeting anti-inflammatory or antiprotozoal endpoints.

• [1] Ali MS. Hémisynthèse de dérivés de l'acide grandiflorénique et évaluation préliminaire de leur activité biologique. Thèse de doctorat, Université de Lorraine. 2017. HAL Id: tel-01827248. View Source
• [2] Cheng YX, Zhou WS. STUDY ON THE SYNTHESIS OF TETRACYCLIC DITERPENOID 7 Preparation of the Key Intermediate 5 for the Synthesis of Grandiflorenic Acid and its Analogues. Chinese Chemical Letters. 1993;4(4):291-294. View Source

Targeted Research and Procurement Applications for Grandiflorenic Acid Based on Quantitative Evidence

Uterotonic and Antifertility Pharmacology Studies

Grandiflorenic Acid is the preferred standard for in vitro and in vivo studies investigating the uterotonic and antifertility mechanisms of Montanoa tomentosa (zoapatle) and related species. The compound's unique conformational shape, driven by the Δ9(11) double bond, correlates with greater uterotropic activity compared to kaurenoic acid and monoginoic acid [1]. Pure Grandiflorenic Acid reproduces the uterine contractility responses induced by zoapatle aqueous crude extract in rat uterus during the oestrus cycle [2]. Researchers investigating hormone-dependent uterine motility, adrenergic mechanisms in reproductive tissues, or developing botanical-derived contraceptive leads should procure Grandiflorenic Acid as the definitive reference standard.

Antiprotozoal Drug Discovery Targeting Trypanosoma cruzi (Chagas Disease)

Grandiflorenic Acid is a validated tool compound for Chagas disease research, demonstrating potent activity against T. cruzi trypomastigote forms (IC50 = 24.60 nM) while sparing mammalian cell lines including J774A.1 macrophages, LLCMK2, THP-1, and AMJ2-C11 [1]. The compound operates through an apoptosis-like mechanism in the parasite and eliminates intracellular amastigotes via TNF-α/ROS pathway activation while reducing IL-6 levels in infected macrophages [1]. Researchers engaged in T. cruzi target identification, mechanism-of-action studies, or immunomodulation in protozoal infection should utilize Grandiflorenic Acid as a selective antiparasitic probe with a favorable macrophage safety profile.

Natural Product Derivatization and Medicinal Chemistry Scaffold Development

Grandiflorenic Acid serves as a chiral pool starting material for the semi-synthesis of ent-kaurane derivative libraries. The C-19 carboxyl group can be reduced to the corresponding alcohol and subsequently esterified under Steglich conditions with diverse acylating agents, yielding fully characterizable compounds for structure-activity relationship (SAR) exploration [1]. Twelve such derivatives have been prepared and evaluated for antibacterial, antifungal, and in vivo anti-inflammatory activities, with the isobutylphenylpropyl derivative showing promising anti-inflammatory effects in the xylol-induced ear-edema model [1]. Medicinal chemistry groups seeking a naturally derived, stereochemically defined scaffold for library construction should procure Grandiflorenic Acid for hemisynthesis campaigns targeting anti-inflammatory or antiprotozoal endpoints.

Phytochemical Analytical Method Development and Botanical Standardization

Grandiflorenic Acid is an essential reference standard for HPLC-based quantification of kaurane diterpenes in Asteraceae species including Wedelia paludosa, Sphagneticola trilobata, and Montanoa tomentosa. Validated isocratic RP-HPLC methods using 60% acetonitrile in water with UV detection at 220 nm have been established for the simultaneous quantification of Grandiflorenic Acid (0.32 ± 0.02% abundance) and kaurenoic acid (0.85 ± 0.08% abundance) in Wedelia paludosa aerial parts [1]. Analytical laboratories developing quality control methods for botanical raw materials, standardizing herbal extracts, or conducting phytochemical fingerprinting of Asteraceae species require authentic Grandiflorenic Acid standard to ensure accurate peak identification and quantification.

Application

Selection Property

Validation Focus

Uterotonic pharmacology studies

Conformational specificity context

Uterine contractility endpoint response

Antiprotozoal discovery research

Antiparasitic assay context

Macrophage-sparing selectivity review

Natural product derivatization

Chiral-pool scaffold availability

Hemi-synthesis derivatization review

Botanical standardization

HPLC reference standard fit

Retention-time and abundance verification

• [1] Enriquez RG, Barajas J, Ortiz B, Lough AJ, Reynolds WF, Yu M, Leon I, Gnecco D. Comparison of crystal and solution structures and 1H and 13C chemical shifts for grandiflorenic acid, kaurenoic acid, and monoginoic acid. Canadian Journal of Chemistry. 1997;75(3):342-347. View Source
• [2] Bejar E, Enriquez R, Lozoya X. The in vitro effect of grandiflorenic acid and zoapatle aqueous crude extract upon spontaneous contractility of the rat uterus during oestrus cycle. Journal of Ethnopharmacology. 1984;11(1):87-97. View Source
• [3] Gonçalves RS, Cólus IMS, Pavanelli WR, et al. Grandiflorenic acid isolated from Sphagneticola trilobata against Trypanosoma cruzi: Toxicity, mechanisms of action and immunomodulation. Toxicology in Vitro. 2022;78:105267. View Source
• [4] Ali MS. Hémisynthèse de dérivés de l'acide grandiflorénique et évaluation préliminaire de leur activité biologique. Thèse de doctorat, Université de Lorraine. 2017. HAL Id: tel-01827248. View Source
• [5] Bresciani LFV, Yunes RA, Cechinel-Filho V, et al. Quantitative determination by HPLC of ent-kaurenoic and grandiflorenic acids in aerial parts of Wedelia paludosa D.C. Revista Brasileira de Farmacognosia. 2005;15(2):119-125. View Source